Cas no 68695-42-1 (Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester)

• Product Name: Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester
• CAS No: 68695-42-1
• MF: C₁₁H₂₅O₄P
• MW: 252.287564992905
• CID: 392701
• PubChem ID: 12485752
• Update Time: 2025-04-19

Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, bis(1,1-dimethylethyl) 1-methylethyl ester
• ditert-butyl propan-2-yl phosphate
• phosphoric acid ditert-butyl isopropyl ester
• Di-tert-butyl propan-2-yl phosphate
• 68695-42-1
• DTXSID10500026
• SCHEMBL3815736
• di(tert-butyl) isopropyl phosphate

• Inchi： 1S/C11H25O4P/c1-9(2)13-16(12,14-10(3,4)5)15-11(6,7)8/h9H,1-8H3
• InChI Key： MVPVFRLUYWSIBE-UHFFFAOYSA-N
• SMILES： P(=O)(OC(C)C)(OC(C)(C)C)OC(C)(C)C

Computed Properties

• Exact Mass: 252.14915
• Monoisotopic Mass: 252.14904627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76